7-(2-fluorobenzyl)-1,3-dimethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 7-[(2-fluorophenyl)methyl]-1,3-dimethyl-8-propylsulfanylpurine-2,6-dione
• InChI: InChI=1S/C17H19FN4O2S/c1-4-9-25-16-19-14-13(15(23)21(3)17(24)20(14)2)22(16)10-11-7-5-6-8-12(11)18/h5-8H,4,9-10H2,1-3H3
• InChI Key: KLFUPOICCNBIHH-UHFFFAOYSA-N
• Canonical SMILES: CCCSC1=NC2=C(N1CC3=CC=CC=C3F)C(=O)N(C(=O)N2C)C
• Molecular Formula: C17H19FN4O2S
• Molecular Weight: 362.4 g/mol

Description

7-(2-fluorobenzyl)-1,3-dimethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione is a purine derivative that has gained attention in scientific research due to its potential therapeutic properties. The compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of 7-(2-fluorobenzyl)-1,3-dimethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione is not fully understood. However, it is believed that the compound acts by inhibiting the activity of enzymes involved in cellular processes such as DNA replication and protein synthesis. The compound has also been found to induce oxidative stress and disrupt cellular signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 7-(2-fluorobenzyl)-1,3-dimethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione has various biochemical and physiological effects. The compound has been found to inhibit the activity of enzymes such as DNA polymerase and reverse transcriptase. It has also been found to induce apoptosis in cancer cells and reduce inflammation. The compound has been shown to have low toxicity and minimal side effects.

Advantages and Limitations for Lab Experiments

The advantages of using 7-(2-fluorobenzyl)-1,3-dimethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione in lab experiments include its potential therapeutic properties, low toxicity, and minimal side effects. However, the limitations include the need for further studies to fully understand its mechanism of action and potential interactions with other drugs.

Future Directions

There are several future directions for research on 7-(2-fluorobenzyl)-1,3-dimethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione. These include:
1. Further studies to understand the mechanism of action of the compound.
2. Investigation of the compound's potential as a therapeutic agent for cancer, inflammation, and viral infections.
3. Development of new synthesis methods to improve yield and purity of the compound.
4. Exploration of the compound's potential interactions with other drugs.
5. Investigation of the compound's pharmacokinetic and pharmacodynamic properties.
6. Development of new formulations for the compound to improve its bioavailability and efficacy.
7. Investigation of the compound's potential as a diagnostic tool for cancer and other diseases.
Conclusion:
7-(2-fluorobenzyl)-1,3-dimethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione is a purine derivative that has shown promise in scientific research for its potential therapeutic properties. The compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and future directions for research. Further studies are needed to fully understand the compound's potential as a therapeutic agent for various diseases.

Scientific Research Applications

7-(2-fluorobenzyl)-1,3-dimethyl-8-(propylthio)-3,7-dihydro-1H-purine-2,6-dione has been studied extensively for its potential therapeutic properties. The compound has shown promise in the treatment of various diseases, including cancer, inflammation, and viral infections. The compound has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have anti-inflammatory and antiviral properties.